N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H22N2O2/c1-11-4-3-5-14(12(11)2)16-15(19)10-17-8-6-13(18)7-9-17/h3-5,13,18H,6-10H2,1-2H3,(H,16,19)
• InChI Key: XIFVIUMKTKTNFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2CCC(CC2)O)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide, also known as DMHPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMHPA is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide is not fully understood. However, it is believed to act as a non-steroidal anti-inflammatory drug (NSAID) by inhibiting the cyclooxygenase (COX) enzyme. It also acts on the central nervous system by modulating the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has been shown to have minimal toxicity in animal studies.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also relatively inexpensive compared to other NSAIDs. However, N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to administer to animals. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide. One possible direction is to investigate its potential use as a drug delivery system for poorly water-soluble drugs. Another direction is to study its potential use as an anti-inflammatory drug in humans. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide can be synthesized by the reaction of 2,3-dimethylaniline with 4-hydroxypiperidine and acetic anhydride. The reaction takes place at room temperature, and the yield of the product is high. The purity of N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. N-(2,3-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide has also been investigated for its potential use as a drug delivery system for various drugs. It has been shown to enhance the solubility and bioavailability of poorly water-soluble drugs.